3-ethynyl-5-methylbenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-ethynyl-5-methylbenzonitrile (EMBN) is a synthetic organic compound that is used in various scientific research applications. It is a colorless liquid with a pungent odor, and it has a melting point of -20.9 °C and a boiling point of 54.7 °C. EMBN is a versatile compound that can be used in a variety of experiments, and it has been used in studies of biochemistry, physiology, and pharmacology.
Scientific Research Applications
3-ethynyl-5-methylbenzonitrile has been used in various scientific research applications, including studies of biochemistry, physiology, and pharmacology. It has been used in studies of the effects of drugs on the brain, the effects of hormones on the body, and the effects of toxic chemicals on the environment. It has also been used in studies of the metabolism of drugs, the metabolism of hormones, and the metabolism of toxic chemicals. In addition, 3-ethynyl-5-methylbenzonitrile has been used in studies of the pharmacokinetics and pharmacodynamics of drugs, and it has been used to study the molecular mechanisms of action of drugs.
Mechanism of Action
The mechanism of action of 3-ethynyl-5-methylbenzonitrile is not well understood, but it is believed to act as a substrate for enzymes involved in the metabolism of drugs, hormones, and toxic chemicals. It is thought to be metabolized by cytochrome P450 enzymes, which are responsible for the metabolism of a variety of drugs, hormones, and toxic chemicals. It is also thought to be metabolized by glucuronosyltransferases, which are responsible for the metabolism of drugs, hormones, and toxic chemicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-ethynyl-5-methylbenzonitrile are not well understood, but it is believed to have an effect on the metabolism of drugs, hormones, and toxic chemicals. It is thought to be metabolized by cytochrome P450 enzymes, which are responsible for the metabolism of a variety of drugs, hormones, and toxic chemicals. It is also thought to be metabolized by glucuronosyltransferases, which are responsible for the metabolism of drugs, hormones, and toxic chemicals.
Advantages and Limitations for Lab Experiments
The advantages of using 3-ethynyl-5-methylbenzonitrile in lab experiments include its low cost, its availability, and its versatility. It can be synthesized in a variety of ways, and it can be used in a variety of experiments. The main limitation of using 3-ethynyl-5-methylbenzonitrile in lab experiments is that its mechanism of action is not well understood, so it may not be the best choice for experiments that require a detailed understanding of the mechanism of action.
Future Directions
The potential future directions for research involving 3-ethynyl-5-methylbenzonitrile include further studies of its biochemical and physiological effects, further studies of its mechanism of action, further studies of its metabolism, and further studies of its pharmacokinetics and pharmacodynamics. In addition, further studies of its potential as a drug delivery system could be conducted. Finally, further studies of its potential as a diagnostic tool could be conducted, as well as further studies of its potential as a therapeutic agent.
Synthesis Methods
3-ethynyl-5-methylbenzonitrile can be synthesized in a variety of ways, including the traditional Grignard reaction, the Wittig reaction, and the Ullman reaction. In the Grignard reaction, magnesium is reacted with an alkyl halide in the presence of a base to form an alkylmagnesium halide, which is then reacted with a nitrile to form 3-ethynyl-5-methylbenzonitrile. In the Wittig reaction, a phosphonium salt is reacted with a nitrile to form 3-ethynyl-5-methylbenzonitrile. In the Ullman reaction, an alkyl halide is reacted with a nitrile in the presence of a base to form 3-ethynyl-5-methylbenzonitrile.
properties
IUPAC Name |
3-ethynyl-5-methylbenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N/c1-3-9-4-8(2)5-10(6-9)7-11/h1,4-6H,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NARHOUCWZBDEJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C#N)C#C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethynyl-5-methylbenzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.